Cas no 18204-66-5 (Acetic acid, [[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid, [[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 18204-66-5
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 1373997
• PubChem ID: 854612
• Update Time: 2025-04-20

Acetic acid, [[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• 2-[[5-(4-methoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• CB00901
• BRD-K91184236-001-01-1
• CBKinase1_000840
• DTXSID90357590
• CBKinase1_013240
• Cambridge id 5880248
• SMSF0009103
• {[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• AB00100169-01
• Acetic acid, 2-[[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• {[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• CHEMBL431517
• ST078811
• AKOS002259143
• 18204-66-5

• Inchi： 1S/C17H15N3O3S/c1-23-14-9-7-12(8-10-14)16-18-19-17(24-11-15(21)22)20(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,22)
• InChI Key： JEERZZPCEQJFBR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)OC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 341.08355
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.24